Cas no 88975-17-1 (Benzeneacetonitrile, 2-amino-a-methyl-)

• Product Name: Benzeneacetonitrile, 2-amino-a-methyl-
• CAS No: 88975-17-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 617441
• PubChem ID: 20509311
• Update Time: 2024-03-01

Benzeneacetonitrile, 2-amino-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-amino-a-methyl-
• 2-(2-aminophenyl)propanenitrile

• Inchi： 1S/C9H10N2/c1-7(6-10)8-4-2-3-5-9(8)11/h2-5,7H,11H2,1H3
• InChI Key： LWDKLSHFLTYDNR-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=CC=C1N)C

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines